Cas no 62174-69-0 (4-Cyclohexene-1,2-dicarboxylic acid, 3-methyl-, diheptyl ester)

• Product Name: 4-Cyclohexene-1,2-dicarboxylic acid, 3-methyl-, diheptyl ester
• CAS No: 62174-69-0
• MF: C₂₃H₄₀O₄
• MW: 380.561307907104
• CID: 455536
• PubChem ID: 66938642
• Update Time: 2025-04-19

4-Cyclohexene-1,2-dicarboxylic acid, 3-methyl-, diheptyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexene-1,2-dicarboxylic acid, 3-methyl-, diheptyl ester
• diheptyl 3-methylcyclohex-4-ene-1,2-dicarboxylate
• DTXSID90736083
• SCHEMBL1196898
• 62174-69-0

• Inchi： 1S/C23H40O4/c1-4-6-8-10-12-17-26-22(24)20-16-14-15-19(3)21(20)23(25)27-18-13-11-9-7-5-2/h14-15,19-21H,4-13,16-18H2,1-3H3
• InChI Key： OASXFNYELVUZHE-UHFFFAOYSA-N
• SMILES： O(CCCCCCC)C(C1C(C)C=CCC1C(=O)OCCCCCCC)=O

Computed Properties

• Exact Mass: 380.2928
• Monoisotopic Mass: 380.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6